Cas no 3885-85-6 (Octanedinitrile,2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoro-)
3885-85-6 structure
Product Name:Octanedinitrile,2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoro-
CAS No:3885-85-6
MF:C8F12N2
MW:352.079843521118
CID:296731
PubChem ID:15001711
Update Time:2025-04-19
Octanedinitrile,2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoro- Chemical and Physical Properties
Names and Identifiers
-
- Octanedinitrile,2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoro-
- 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluorooctanedinitrile
- Octanedinitrile,dodecafluoro- (7CI,8CI,9CI)
- Perfluorooctanedinitrile
- Perfluorosuberonitrile
- SCHEMBL5014889
- 3885-85-6
- DTXSID30566780
- Dodecafluorooctanedinitrile
-
- Inchi: 1S/C8F12N2/c9-3(10,1-21)5(13,14)7(17,18)8(19,20)6(15,16)4(11,12)2-22
- InChI Key: CLGMEIXIBHABPK-UHFFFAOYSA-N
- SMILES: FC(C(C(C#N)(F)F)(F)F)(C(C(C(C#N)(F)F)(F)F)(F)F)F
Computed Properties
- Exact Mass: 351.9869860g/mol
- Monoisotopic Mass: 351.9869860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 494
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 47.6Ų
Octanedinitrile,2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoro- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
3885-85-6 (Octanedinitrile,2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoro-) Related Products
- 647-12-1(Perfluorooctanonitrile)
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- 376-53-4(Octafluoroadiponitrile)
- 22325-71-9(Pentanenitrile,2,2,3,3,4,4,5,5,5-nonafluoro-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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